Cas no 499141-78-5 (Benzenesulfonamide,N-[4-[[4-(aminosulfonyl)phenyl]amino]-2-pyrimidinyl]-)

• Product Name: Benzenesulfonamide,N-[4-[[4-(aminosulfonyl)phenyl]amino]-2-pyrimidinyl]-
• CAS No: 499141-78-5
• MF: C₁₆H₁₅N₅O₄S₂
• MW: 405.45140004158
• CID: 1539106
• Update Time: 2024-08-24

Benzenesulfonamide,N-[4-[[4-(aminosulfonyl)phenyl]amino]-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[4-[[4-(aminosulfonyl)phenyl]amino]-2-pyrimidinyl]-
• Benzenesulfonamide, N-[4-[[4-(aminosulfonyl)phenyl]amino]-2-pyrimidinyl]-

• Inchi： 1S/C16H15N5O4S2/c17-26(22,23)13-8-6-12(7-9-13)19-15-10-11-18-16(20-15)21-27(24,25)14-4-2-1-3-5-14/h1-11H,(H2,17,22,23)(H2,18,19,20,21)
• InChI Key： RVUMZJPBSNPRBS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC=CC(NC3=CC=C(S(N)(=O)=O)C=C3)=N2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 405.05675

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 707.9±70.0 °C(Predicted)
• PSA: 144.14
• pka: 6.30±0.10(Predicted)